Cas no 116668-47-4 (6-aminonaphthalene-2-carboxylic acid)
6-Aminonaphthalene-2-carboxylic acid is a naphthalene derivative featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid aromatic structure and bifunctional reactivity enable its use in the preparation of dyes, fluorescent probes, and advanced materials. The compound exhibits good thermal stability and solubility in polar organic solvents, facilitating its incorporation into complex molecular architectures. Its amino group allows for further derivatization, while the carboxylic acid moiety provides a handle for conjugation or polymerization. This compound is particularly valued in research for its role in developing optoelectronic materials and bioactive molecules.
116668-47-4 structure
Product Name:6-aminonaphthalene-2-carboxylic acid
CAS No:116668-47-4
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD01861831
CID:236410
PubChem ID:2733954
Update Time:2025-10-28
6-aminonaphthalene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-2-naphthoic acid
- 2-Naphthalenecarboxylicacid, 6-amino-
- 6-amino-2-naphtoic acid
- 6-aminonaphthalene-2-carboxylic acid
- 6-Amino-2-naphthoic acid, tech
- 6-Amino-2-naphthalenecarboxylic acid
- 2-Naphthalenecarboxylicacid,6-amino-(9CI)
- 6-Aminonaphthalene-2-carboxylic acid, 6-Amino-2-carboxynaphthalene
- 6-AMINO-2-NAPHTHOIC ACID 90%
- 6-AMino-2-naphthoic acid, 90% 5GR
- 2-Naphthalenecarboxylic acid, 6-amino-
- 6-Amino-2-naphthoic
- 6-Aminoisonaphthoic Acid
- 2-Amino-6-naphthoic acid
- 6-Amino-2-carboxynaphthalene
- BIDD:GT0289
- 6-AMINO-2-NAPHTHOICACID
- NZTPZUIIYNYZKT-UHFFFAOYSA-N
- STL554338
- BBL100544
- A
- SCHEMBL100233
- FS-4667
- 6-amino-naphthalene-2-carboxylic acid
- DTXSID20370055
- J-660036
- BP-12867
- CS-0075924
- 116668-47-4
- GEO-00179
- 2-Naphthalenecarboxylicacid,6-amino-
- AKOS005254530
- EN300-106380
- MFCD01861831
- W-200087
- F2191-0011
- SY050552
- FT-0620912
- CHEMBL2042169
- A803660
- 6-Amino-2-naphthoic acid, 90%
- D70318
- A1938
- DB-041333
-
- MDL： MFCD01861831
- Inchi： 1S/C11H9NO2/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,12H2,(H,13,14)
- InChI Key： NZTPZUIIYNYZKT-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C2C=C(C=CC2=C1)N)=O
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2.6
- Topological Polar Surface Area: 63.3
Experimental Properties
- Color/Form: Beige green powder
- Density: 1.1963 (rough estimate)
- Melting Point: 206-209 °C (lit.)
- Boiling Point: 321.94°C (rough estimate)
- Refractive Index: 1.4900 (estimate)
- PSA: 63.32000
- LogP: 2.70140
- Solubility: Not determined
6-aminonaphthalene-2-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
6-aminonaphthalene-2-carboxylic acid Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
6-aminonaphthalene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010652-1g |
6-Amino-2-naphthoic acid |
116668-47-4 | 90% | 1g |
￡54.00 | 2022-03-01 | |
| Fluorochem | 010652-5g |
6-Amino-2-naphthoic acid |
116668-47-4 | 90% | 5g |
￡158.00 | 2022-03-01 | |
| Fluorochem | 010652-25g |
6-Amino-2-naphthoic acid |
116668-47-4 | 90% | 25g |
￡473.00 | 2022-03-01 | |
| Alichem | A219001801-500mg |
2-Aminonaphthalene-6-carboxylic acid |
116668-47-4 | 98% | 500mg |
$931.00 | 2023-09-04 | |
| Alichem | A219001801-1g |
2-Aminonaphthalene-6-carboxylic acid |
116668-47-4 | 98% | 1g |
$1802.95 | 2023-09-04 | |
| Apollo Scientific | OR51725-1g |
6-Amino-2-naphthoic acid |
116668-47-4 | 97% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR51725-5g |
6-Amino-2-naphthoic acid |
116668-47-4 | 97% | 5g |
£36.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A869544-1g |
6-Amino-2-naphthoic Acid |
116668-47-4 | 97% | 1g |
￥220.00 | 2022-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A869544-5g |
6-Amino-2-naphthoic Acid |
116668-47-4 | 97% | 5g |
￥878.00 | 2022-09-03 | |
| TRC | B404813-50mg |
6-Amino-2-naphthoic Acid |
116668-47-4 | 50mg |
$ 64.00 | 2023-04-18 |
6-aminonaphthalene-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:116668-47-4)6-aminonaphthalene-2-carboxylic acid
Order Number:A803660
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:41
Price ($):194.0
Email:sales@amadischem.com
6-aminonaphthalene-2-carboxylic acid Related Literature
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Harold Ainsworth Harrison,Frank Albert Royle J. Chem. Soc. 1926 129 84
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Karim Khanmohammadi Chenab,Mohammad-Reza Zamani Meymian,Samaneh Mahmoudi Qashqay Phys. Chem. Chem. Phys. 2022 24 19595
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Karim Khanmohammadi Chenab,Mohammad-Reza Zamani Meymian,Samaneh Mahmoudi Qashqay Phys. Chem. Chem. Phys. 2022 24 19595
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Shogo Siraiwa,Azusa Suzuki,Ryuzi Katoh,Yoshio Saito Org. Biomol. Chem. 2016 14 3934
-
Marina D. Childs,Lihai Yu,Michael S. Kovacs,Leonard G. Luyt Org. Biomol. Chem. 2021 19 8812
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:116668-47-4)6-aminonaphthalene-2-carboxylic acid
Purity:99%
Quantity:25g
Price ($):194.0